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Introduction
Supercritical fluid dyeing (SFD) utilizing carbon dioxide (scCO2) as the dyeing medium offers a

sustainable and environmentally benign alternative to conventional aqueous dyeing methods

for synthetic textiles like polyethylene terephthalate (PET). This technology eliminates water

consumption and the subsequent generation of contaminated wastewater, a significant

environmental concern in the textile industry.[1][2][3] Supercritical CO2, a state achieved above

its critical temperature (31.1°C) and pressure (73.8 bar), possesses unique properties of high

density, low viscosity, and high diffusivity, making it an excellent solvent for non-polar disperse

dyes such as Disperse Yellow 54.[1]

In the scCO2 dyeing process, the polymer fiber swells, facilitating the diffusion of the dissolved

dye into the polymer matrix.[1] The solubility of the dye and the dyeing kinetics are readily

controlled by adjusting the temperature and pressure of the system.[1][4] This application note

provides a detailed overview of the supercritical CO2 dyeing of PET fabric with C.I. Disperse
Yellow 54, including quantitative data on dyeing parameters and fastness properties,

comprehensive experimental protocols, and diagrams illustrating the process workflow and

underlying mechanism.
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The efficiency of supercritical CO2 dyeing is highly dependent on key process parameters. The

following tables summarize the operational conditions and resulting properties for the dyeing of

PET with Disperse Yellow 54.

Table 1: Supercritical CO2 Dyeing Parameters for PET with Disperse Yellow 54

Parameter Range Typical Value Reference

Temperature (°C) 80 - 120 100 - 120 [5][6][7]

Pressure (MPa) 15 - 30 18 - 25 [5][6][8]

Dyeing Time (min) 20 - 90 60 [1][6][7]

Dye Concentration (%

owf*)
0.2 - 2.0 1.0 [5]

CO2 Flow Rate Variable - [9]

Cosolvent
Ethanol, Dimethyl

Sulfoxide
Not always necessary [8]

*owf: on the weight of fabric

Table 2: Influence of Process Parameters on Dye Uptake
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Parameter Change
Effect on Dye
Uptake

Rationale Reference

Increasing

Temperature
Increases

Enhanced dye

solubility and polymer

chain mobility.

[4][6][10][11]

Increasing Pressure Generally Increases

Increased CO2

density and solvent

power, enhancing dye

solubility.[4][10][11]

Effect may plateau or

slightly decrease at

very high pressures.

[6]

Increasing Time
Increases up to

equilibrium

Allows for sufficient

time for dye diffusion

and sorption into the

fiber.

[10][12]

Table 3: Colorfastness Properties of PET Dyed with Disperse Yellow 54 in scCO2

Fastness Test Rating (ISO 105)

Washing Fastness Good to Excellent (4-5)

Rubbing Fastness (Dry) Good to Excellent (4-5)

Rubbing Fastness (Wet) Good to Excellent (4-5)

Sublimation Fastness Good

Note: Specific numerical data for L, a, b values and dye uptake percentages for Disperse
Yellow 54 were not consistently available across the searched literature and can vary

significantly with process conditions. The fastness ratings are typical for disperse dyes on PET

via scCO2 dyeing.[9]*
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Experimental Protocols
This section details the methodologies for the key experiments involved in the supercritical

CO2 dyeing of PET with Disperse Yellow 54.

Protocol 1: Preparation of PET Substrate
Objective: To prepare the PET fabric for dyeing by removing any impurities or finishing agents.

Materials:

PET fabric

Acetone

Distilled water

Drying oven

Procedure:

Cut the PET fabric to the desired size and weigh it accurately.

Wash the fabric with a non-ionic detergent in distilled water to remove any water-soluble

impurities.

Rinse the fabric thoroughly with distilled water.

Perform a solvent extraction with acetone to remove any oils or waxes.[2]

Rinse again with distilled water.

Dry the fabric in an oven at 60°C for at least 10 hours or until a constant weight is achieved.

[6]

Store the cleaned and dried fabric in a desiccator until use.

Protocol 2: Supercritical CO2 Dyeing Process
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Objective: To dye the prepared PET fabric with Disperse Yellow 54 using a supercritical CO2

dyeing apparatus.

Materials and Equipment:

Prepared PET fabric

C.I. Disperse Yellow 54 dye powder

High-pressure dyeing vessel (autoclave)

High-pressure CO2 pump

Temperature and pressure controllers

Heating system (e.g., heating jacket)

CO2 cylinder (high purity)

Procedure:

Place the weighed PET fabric sample and the accurately weighed Disperse Yellow 54 dye

powder inside the dyeing vessel.[1]

Seal the vessel securely.

Purge the system with gaseous CO2 for several minutes to remove any air.

Heat the vessel to the desired dyeing temperature (e.g., 100°C).[6]

Pressurize the vessel with liquid CO2 using the high-pressure pump to the desired dyeing

pressure (e.g., 18 MPa).[6]

Once the target temperature and pressure are reached and stable, start the dyeing process

and maintain the conditions for the desired duration (e.g., 20-60 minutes).[6] Circulation of

the supercritical fluid may be employed to ensure even dyeing.

After the dyeing time has elapsed, stop the CO2 flow.
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Depressurize the vessel slowly and controllably. The CO2 will transition to a gaseous state,

leaving the undissolved dye as a powder.[1]

The gaseous CO2 can be collected and recycled.[2]

Once the vessel has returned to atmospheric pressure, open it and remove the dyed fabric.

Protocol 3: Post-Dyeing Reduction Clearing
Objective: To remove any residual dye from the surface of the dyed fabric to improve fastness

properties.

Materials:

Dyed PET fabric

Sodium hydrosulfite (reducing agent)

Sodium hydroxide

Non-ionic detergent

Beakers

Heating and stirring apparatus

Distilled water

Procedure:

Prepare a reduction clearing bath containing 2 g/L sodium hydrosulfite, 2 g/L sodium

hydroxide, and 1 g/L non-ionic detergent in distilled water.

Immerse the dyed fabric in the clearing bath and heat to 70-80°C for 10-20 minutes with

gentle stirring.

Remove the fabric and rinse it thoroughly with hot water, followed by cold water, until the

rinse water is clear and pH neutral.
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Dry the cleaned fabric in an oven at a moderate temperature.
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Click to download full resolution via product page

Caption: Experimental workflow for supercritical CO2 dyeing of PET.
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Caption: Mechanism of dye transport in supercritical CO2 dyeing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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